Cas no 1575569-69-5 (C(E)-N-(6-Chloro-3-pyridinyl)methyl-N'-nitro-guanidine)

• Product name: C(E)-N-(6-Chloro-3-pyridinyl)methyl-N'-nitro-guanidine
• CAS No: 1575569-69-5
• CID: 4606890

C(E)-N-(6-Chloro-3-pyridinyl)methyl-N'-nitro-guanidine Chemical and Physical Properties

Names and Identifiers

• [C(E)]-N-[(6-Chloro-3-pyridinyl)methyl]-N''-nitro-guanidine
• Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N'-nitro-, [C(E)]-
• C(E)-N-(6-Chloro-3-pyridinyl)methyl-N'-nitro-guanidine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitroguanidines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines Nitroguanidines

Additional information on C(E)-N-(6-Chloro-3-pyridinyl)methyl-N'-nitro-guanidine

Recent Advances in the Study of C(E)-N-(6-Chloro-3-pyridinyl)methyl-N'-nitro-guanidine (CAS: 1575569-69-5)

In recent years, the compound C(E)-N-(6-Chloro-3-pyridinyl)methyl-N'-nitro-guanidine (CAS: 1575569-69-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and functional properties, has been the subject of numerous studies aimed at exploring its potential applications in drug development and agrochemical innovation. The latest research highlights its role as a potent insecticide and its promising pharmacological activities, making it a compound of interest for both industrial and academic researchers.

One of the key areas of investigation has been the mechanism of action of C(E)-N-(6-Chloro-3-pyridinyl)methyl-N'-nitro-guanidine. Recent studies have elucidated its interaction with nicotinic acetylcholine receptors (nAChRs) in insects, leading to its classification as a neonicotinoid-like compound. This interaction disrupts neural signaling, resulting in paralysis and death of target pests. The specificity of this compound for insect nAChRs, as opposed to mammalian receptors, underscores its potential as a safer alternative to traditional insecticides, with reduced off-target effects.

In addition to its pesticidal properties, recent pharmacological studies have explored the therapeutic potential of C(E)-N-(6-Chloro-3-pyridinyl)methyl-N'-nitro-guanidine. Preliminary findings suggest that this compound may exhibit activity against certain bacterial and fungal pathogens, opening new avenues for its use in antimicrobial drug development. Researchers have also investigated its potential as a lead compound for the treatment of neurological disorders, given its ability to modulate neurotransmitter systems. However, further in vitro and in vivo studies are required to fully understand its efficacy and safety profile in these contexts.

The synthesis and optimization of C(E)-N-(6-Chloro-3-pyridinyl)methyl-N'-nitro-guanidine have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. These improvements are critical for facilitating large-scale applications in both agricultural and pharmaceutical industries. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance its biological activity while minimizing potential toxicity.

Environmental and regulatory considerations have also been a significant part of the discourse surrounding this compound. Given the increasing scrutiny of neonicotinoids and their impact on non-target organisms, researchers have emphasized the need for comprehensive environmental risk assessments. Recent studies have evaluated the biodegradation and ecotoxicological effects of C(E)-N-(6-Chloro-3-pyridinyl)methyl-N'-nitro-guanidine, providing valuable data to inform regulatory decisions and sustainable use practices.

In conclusion, the compound C(E)-N-(6-Chloro-3-pyridinyl)methyl-N'-nitro-guanidine (CAS: 1575569-69-5) represents a promising candidate for diverse applications in pest control and drug discovery. Ongoing research continues to uncover its multifaceted properties, offering new insights into its mechanisms and potential uses. As the scientific community delves deeper into its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in agriculture and medicine.